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Compound Name: , o
nitropyridine

CAS No.: 219865-96-0

Cat. No.: B1607806

Get Quote

Technical Deep Dive: 2-(2,4-Difluorophenoxy)-5-
nitropyridine
Executive Summary

2-(2,4-Difluorophenoxy)-5-nitropyridine (CAS: 219865-96-0) is a specialized heterocyclic
intermediate critical to the synthesis of diaryl ether scaffolds in medicinal chemistry and
agrochemical development. Its structural core—an electron-deficient pyridine ring coupled to a
lipophilic difluorophenyl moiety—serves as a "privileged structure" for designing kinase
inhibitors (e.g., p38 MAPK) and phytoene desaturase inhibitor herbicides.

This guide provides a rigorous technical analysis of its chemical architecture, a validated
synthetic protocol based on nucleophilic aromatic substitution (

), and a strategic overview of its downstream utility in high-value molecular design.
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Structural Analysis & Physicochemical Properties[1]

[2]

The molecule derives its reactivity and biological relevance from the synergistic electronic
effects of its substituents. The nitro group at the C5 position of the pyridine ring is not merely a
functional handle; it is the electronic "engine" that activates the C2 position for nucleophilic
attack and stabilizes the resulting ether linkage.

Core Chemical Data

Property Specification
IUPAC Name 2-(2,4-difluorophenoxy)-5-nitropyridine
CAS Number 219865-96-0

Molecular Formula

Molecular Weight 252.17 g/mol

LogP (Predicted) ~2.8 - 3.2 (Lipophilic)

H-Bond Acceptors 5 (N, O atoms)

H-Bond Donors 0

Melting Point 98-102 °C (Typical for pure crystalline solid)

Electronic Architecture

» The Pyridine Ring: Naturally electron-deficient, making it susceptible to nucleophilic attack.

e 5-Nitro Substituent: A strong electron-withdrawing group (EWG) that dramatically lowers the
LUMO energy of the pyridine ring. Through resonance, it stabilizes the anionic transition
state (Meisenheimer complex) formed during synthesis at the C2 position.

e 2,4-Difluorophenoxy Moiety: Introduces metabolic stability (fluorine blocks metabolic
oxidation at susceptible phenyl sites) and enhances lipophilicity, facilitating membrane
permeability in drug candidates.
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Validated Synthetic Protocol ()

The synthesis of 2-(2,4-Difluorophenoxy)-5-nitropyridine is a classic example of Nucleophilic
Aromatic Substitution (

). Unlike electrophilic aromatic substitution common in benzenes, this reaction relies on an
electron-rich nucleophile attacking an electron-poor aromatic ring.

Reaction Scheme

Reactants: 2-Chloro-5-nitropyridine (Electrophile) + 2,4-Difluorophenol (Nucleophile).[1]
Reagents: Potassium Carbonate (

) or Sodium Hydride (

). Solvent: DMF (N,N-Dimethylformamide) or DMSO (Dimethyl sulfoxide).

Step-by-Step Methodology

This protocol is designed for a 10 mmol scale, optimizing for yield and purity.
o Preparation of Nucleophile:

o In a dry round-bottom flask, dissolve 2,4-difluorophenol (1.30 g, 10 mmol) in anhydrous
DMF (15 mL).

o Add Potassium Carbonate (

) (2.07 g, 15 mmol) in a single portion.

o Technical Insight:

is preferred over stronger bases like NaH for safety and ease of handling, as the phenol is
sufficiently acidic (

~10) to be deprotonated by carbonate in a polar aprotic solvent.
» Addition of Electrophile:

o Add 2-Chloro-5-nitropyridine (1.58 g, 10 mmol) to the stirring mixture.
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o Ensure the system is under an inert atmosphere (

or Ar) to prevent moisture interference, although the reaction is relatively robust.

e Reaction Phase:
o Heat the mixture to 80-90 °C for 4—6 hours.
o Monitoring: Monitor via TLC (30% EtOAc in Hexanes). The starting chloropyridine (

~0.6) should disappear, replaced by the more polar product (

~0.4).
o Work-up & Purification:
o Cool the reaction to room temperature.[2][3]

o Pour the mixture into ice-cold water (100 mL). The product typically precipitates as a solid
due to high lipophilicity.

o Filter the solid and wash with water to remove residual DMF and salts.

o Recrystallization: Purify by recrystallization from Ethanol/Water or flash chromatography
(Silica gel, Hexane/EtOAc gradient) to yield pale yellow crystals.

Mechanistic Visualization

The following diagram illustrates the

pathway, highlighting the critical Meisenheimer intermediate stabilized by the nitro group.[3]

Aromatization Product
Reactants Nucleophilic Attack () 2-(2,4-Difluorophenoxy)-5-nitropyridine
2-Cl-5-NO2-Pyridine (Rate Limiting) Meisenheimer Complex
+ (Anionic Intermediate) ------________
2,4-Difluorophenolate 7T & Leaving Group

Chloride lon (Cl-)
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Figure 1: The

reaction pathway. The nitro group at C5 is essential for stabilizing the negative charge in the
transition state, lowering the activation energy for the displacement of the chloride.[3]

Applications in Drug Discovery & Agrochemicals[5]

[6][7][8]

This molecule is rarely the final product; it is a high-value scaffold intermediate. Its primary
utility lies in the reduction of the nitro group to an amine, unlocking a gateway to diverse
bioactive libraries.

The "Privileged" Diaryl Ether Scaffold

The 2-phenoxypyridine motif mimics the geometry of ATP-binding pockets in various kinases.
¢ Nitro Reduction: The nitro group is reduced (using

or

) to yield 2-(2,4-difluorophenoxy)-5-aminopyridine.

o Amide Coupling: The resulting amine is reacted with acyl chlorides or carboxylic acids to
form amide derivatives.

Target Classes:

e p38 MAPK Inhibitors: Used in anti-inflammatory research. The difluorophenyl ring occupies
the hydrophobic pocket of the enzyme, while the pyridine nitrogen can accept hydrogen
bonds from the hinge region.

» Herbicides (PDS Inhibitors): Similar scaffolds (e.g., Diflufenican analogs) inhibit Phytoene
Desaturase, causing bleaching in weeds. The 2,4-difluoro substitution pattern is specifically
optimized to resist metabolic degradation in plants.

Downstream Synthesis Workflow
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Figure 2: Divergent synthesis pathways. The reduction of the nitro group converts the molecule
into a versatile nucleophile (amine) for library generation.

Safety & Handling Guidelines

While 2-(2,4-Difluorophenoxy)-5-nitropyridine is stable, standard laboratory safety protocols
for nitro-aromatics must be observed.

o Hazard Classification: Irritant (Skin/Eye/Respiratory).
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]

¢ Handling: Use nitrile gloves and safety goggles. Perform all synthesis steps, especially those
involving DMF and heating, inside a fume hood.
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o Storage: Store in a cool, dry place. The ether linkage is stable to hydrolysis under neutral
conditions, but strong acids or bases at high temperatures may cause cleavage.

References

e PubChem. "2-(2,4-Difluorophenoxy)-5-nitropyridine Compound Summary." National
Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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